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Compound of Interest

Compound Name: Trichostatin C

Cat. No.: B015485

Application Notes and Protocols for Trichostatin
C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of
Trichostatin C (TSC), a glycosylated derivative of the histone deacetylase (HDAC) inhibitor
Trichostatin A. Proper handling and storage are critical for maintaining the compound's stability
and ensuring reproducible experimental results.

Product Information and Physical Properties

Trichostatin C is typically supplied as a solid and should be handled with care, considering it a
hazardous material until further toxicological information is available.

Property Value Source
Supplied As Solid [1]
Storage Temperature -20°C [1][2]
Stability (as solid) > 4 years at -20°C [1112]
Molecular Formula C23H32N20s [11[2]
Molecular Weight 464.5 g/mol [1][2]
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Solubility

Trichostatin C exhibits good solubility in various organic solvents but is sparingly soluble in
aqueous solutions.[1]

Solvent Solubility Source
Dimethyl Sulfoxide (DMSO) Soluble [1][2]
Ethanol Soluble [11[2]
Methanol Soluble [1][2]
Dimethyl Formamide (DMF) Soluble [1][2]
Aqueous Buffers Sparingly Soluble [1]

To enhance aqueous solubility, it is recommended to first dissolve Trichostatin C in an organic
solvent and then dilute this stock solution into the aqueous buffer or isotonic saline.[1] When
preparing for biological experiments, ensure the final concentration of the organic solvent is
minimal to avoid any physiological effects.[1]

Protocol for Preparation of a Trichostatin C Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust the mass
and volume accordingly for different desired concentrations.

Materials:

Trichostatin C (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips
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Procedure:

o Equilibration: Allow the vial of solid Trichostatin C to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: In a fume hood, carefully weigh the desired amount of Trichostatin C. For
example, to prepare 1 ml of a 10 mM stock solution, weigh out 4.645 mg of Trichostatin C.

e Dissolution:

[¢]

Transfer the weighed Trichostatin C to a sterile polypropylene tube.

[e]

Add the appropriate volume of anhydrous DMSO. For a 10 mM stock from 4.645 mg, add
1 ml of DMSO.

[¢]

Purge the headspace of the tube with an inert gas to displace oxygen, which can degrade
the compound over time.[1]

[¢]

Cap the tube tightly and vortex gently until the solid is completely dissolved.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

o Storage: Store the aliquots at -20°C.

Storage and Stability

Proper storage is crucial for maintaining the integrity of Trichostatin C.
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Storage o Recommendati

Form Stability Source
Temperature ons

Solid -20°C > 4 years Keep desiccated. [1][2]

o Up to 3 months Aliquot to avoid
Stock Solution in

_ (inferred from freeze-thaw

Organic Solvent ~ -20°C _ _ [31[4]
Trichostatin A cycles. Protect

(e.g., DMSO) .
data) from light.
Not

Aqueous recommended Prepare fresh for

_ 2-8°C ] [1]

Solution for more than each experiment.

one day

Experimental Workflow and Logic Diagrams

The following diagrams, generated using the DOT language, visualize the key processes for
handling Trichostatin C.
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Experimental Workflow for Trichostatin C Stock Solution Preparation
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Caption: Workflow for preparing a Trichostatin C stock solution.
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Decision Tree for Trichostatin C Storage
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Caption: Logic for appropriate storage of different Trichostatin C forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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